Cas no 31501-46-9 (2,2'-Anhydro-L-uridine)

2,2'-Anhydro-L-uridine structure
2,2'-Anhydro-L-uridine structure
Product Name:2,2'-Anhydro-L-uridine
CAS No:31501-46-9
MF:C9H10N2O5
MW:226.186102390289
CID:299132
PubChem ID:10867981
Update Time:2025-09-19

2,2'-Anhydro-L-uridine Chemical and Physical Properties

Names and Identifiers

    • 6H-Furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one,2,3,3a,9a-tetrahydro-3-hydroxy-2-(hydroxymethyl)-, (2S,3S,3aR,9aS)-
    • 2,2'-ANHYDRO-L-URIDINE
    • (3aR)-3c-hydroxy-2t-hydroxymethyl-(3ar,9ac)-2,3,3a,9a-tetrahydro-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one
    • 2,2'-anhydrouridine
    • 6H-Furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one,2,3,3a,9a-tetrahydro-3-hydroxy-2-(hydroxymethyl)-, [2S-(2a,3b,3ab,9ab)]-
    • AG-F-05051
    • CTK8F3704
    • L-2,2'-anhydrouridine
    • (2S,4S,5S,6R)-5-hydroxy-4-(hydroxymethyl)-3,7-dioxa-1,9-diazatricyclo[6.4.0.0,dodeca-8,11-dien-10-one
    • SCHEMBL14208937
    • DTXSID30446477
    • (2S,4S,5S,6R)-5-hydroxy-4-(hydroxymethyl)-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-10-one
    • 31501-46-9
    • 2,2'-Anhydro-L-uridine
    • Inchi: 1S/C9H10N2O5/c12-3-4-6(14)7-8(15-4)11-2-1-5(13)10-9(11)16-7/h1-2,4,6-8,12,14H,3H2/t4-,6-,7+,8-/m0/s1
    • InChI Key: UUGITDASWNOAGG-JPCMASIJSA-N
    • SMILES: O1[C@@H](CO)[C@@H]([C@@H]2[C@H]1N1C=CC(N=C1O2)=O)O

Computed Properties

  • Exact Mass: 226.05897142g/mol
  • Monoisotopic Mass: 226.05897142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 93.81000
  • LogP: -1.74510

2,2'-Anhydro-L-uridine Pricemore >>

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